Cas no 2172546-75-5 (2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid)

• Product Name: 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• CAS No: 2172546-75-5
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• CID: 6149820
• PubChem ID: 165834291
• Update Time: 2025-05-20

2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid
• EN300-1615373
• 2172546-75-5

• Inchi： 1S/C9H6ClN3O2/c10-7-2-4-13(12-7)8-5-6(9(14)15)1-3-11-8/h1-5H,(H,14,15)
• InChI Key： NPWLZNFGSYEOJO-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C2C=C(C(=O)O)C=CN=2)N=1

Computed Properties

• Exact Mass: 223.0148541g/mol
• Monoisotopic Mass: 223.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68Ų

Additional information on 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid

2-(3-Chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid (CAS No: 2172546-75-5)

The compound 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid, with CAS number 2172546-75-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with a pyrazole moiety at the 2-position and a carboxylic acid group at the 4-position, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the pyrazole ring in this compound introduces interesting electronic and steric properties, which can enhance its interaction with biological targets. For instance, researchers have explored the role of this compound in modulating enzyme activity, making it a promising candidate for therapeutic interventions.

The synthesis of 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid involves a multi-step process that typically includes coupling reactions and functional group transformations. One notable approach involves the use of microwave-assisted synthesis, which has been shown to improve reaction efficiency and yield. This method not only reduces reaction time but also minimizes the formation of by-products, making it an eco-friendly alternative to traditional synthetic routes.

In terms of biological activity, this compound has demonstrated potential as an inhibitor of certain kinases, which are key players in various disease pathways. Preclinical studies have shown that it exhibits selectivity towards specific kinase targets, suggesting its utility in the development of targeted therapies. Furthermore, its carboxylic acid group provides opportunities for further functionalization, such as the formation of amides or esters, which can enhance its pharmacokinetic properties.

The structural versatility of 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid also makes it a valuable tool in combinatorial chemistry. By modifying substituents on the pyridine and pyrazole rings, chemists can explore a wide range of chemical space to identify novel bioactive molecules. This approach has been instrumental in discovering new leads for treating conditions such as cancer, inflammation, and neurodegenerative diseases.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have provided critical insights into its molecular structure and purity, ensuring its reliability for further research and development.

In conclusion, 2-(3-chloro-1H-pyrazol-1-yl)pyridine-4-carboxylic acid represents a compelling example of how structural diversity can be harnessed to create innovative chemical entities with therapeutic potential. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to the field of medicinal chemistry.